Cas no 2021235-94-7 ({7-chloroimidazo[1,5-a]pyridin-5-yl}methanol)

• Product Name: {7-chloroimidazo[1,5-a]pyridin-5-yl}methanol
• CAS No: 2021235-94-7
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• CID: 5290661
• Update Time: 2026-03-10

{7-chloroimidazo[1,5-a]pyridin-5-yl}methanol Chemical and Physical Properties

Names and Identifiers

• (7-chloroimidazo[1,5-a]pyridin-5-yl)methanol
• {7-chloroimidazo[1,5-a]pyridin-5-yl}methanol

• Inchi： 1S/C8H7ClN2O/c9-6-1-7-3-10-5-11(7)8(2-6)4-12/h1-3,5,12H,4H2
• InChI Key： KMRVGHJHHLQQDL-UHFFFAOYSA-N
• SMILES： C(C1N2C=NC=C2C=C(Cl)C=1)O

Additional information on {7-chloroimidazo[1,5-a]pyridin-5-yl}methanol

Recent Advances in the Study of {7-chloroimidazo[1,5-a]pyridin-5-yl}methanol (CAS: 2021235-94-7) in Chemical Biology and Pharmaceutical Research

The compound {7-chloroimidazo[1,5-a]pyridin-5-yl}methanol (CAS: 2021235-94-7) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This heterocyclic derivative, characterized by its imidazopyridine core, has attracted significant attention due to its potential therapeutic applications, particularly in the treatment of neurological disorders and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its structure-activity relationships (SAR).

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of {7-chloroimidazo[1,5-a]pyridin-5-yl}methanol as a modulator of GABA_A receptors. The research demonstrated that this compound exhibits selective binding to α2/α3 subunit-containing GABA_A receptors, suggesting its potential as an anxiolytic agent with reduced sedative effects compared to classical benzodiazepines. The study employed a combination of electrophysiological assays, molecular docking simulations, and in vivo behavioral tests to validate these findings.

Another significant development involves the optimization of {7-chloroimidazo[1,5-a]pyridin-5-yl}methanol derivatives for improved pharmacokinetic properties. Researchers at several pharmaceutical companies have reported novel synthetic routes that enhance the compound's metabolic stability while maintaining its biological activity. These advancements have been particularly important for developing oral formulations with better bioavailability.

In the field of anti-inflammatory drug development, recent preclinical studies have shown that {7-chloroimidazo[1,5-a]pyridin-5-yl}methanol derivatives can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. The compound's ability to modulate both the innate and adaptive immune responses makes it a valuable candidate for treating autoimmune diseases. Ongoing research is exploring its potential in combination therapies with existing immunomodulators.

The structural versatility of {7-chloroimidazo[1,5-a]pyridin-5-yl}methanol has also enabled its application in targeted drug delivery systems. Recent work has demonstrated its utility as a linker molecule in antibody-drug conjugates (ADCs), where it serves to connect cytotoxic payloads to tumor-targeting antibodies while maintaining stability in circulation and enabling efficient drug release at the target site.

Despite these promising developments, challenges remain in the clinical translation of {7-chloroimidazo[1,5-a]pyridin-5-yl}methanol-based therapeutics. Current research efforts are addressing issues related to off-target effects, potential drug-drug interactions, and the need for more selective derivatives. The compound's unique chemical properties continue to make it a focus of intensive investigation in both academic and industrial settings.

Future directions for research on {7-chloroimidazo[1,5-a]pyridin-5-yl}methanol include exploring its potential in other therapeutic areas such as antiviral therapies and neurodegenerative diseases, as well as further optimization of its physicochemical properties for improved drug-like characteristics. The ongoing elucidation of its molecular targets and mechanisms of action will likely yield additional therapeutic applications for this versatile scaffold.